Cas no 33329-28-1 (2-(4-Amino-2-methylphenyl)isoindoline-1,3-dione)

• Product Name: 2-(4-Amino-2-methylphenyl)isoindoline-1,3-dione
• CAS No: 33329-28-1
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 2104372
• Update Time: 2023-08-03

2-(4-Amino-2-methylphenyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-2-methylphenyl)isoindoline-1,3-dione
• 2-(4-AMINO-2-METHYLPHENYL)-1H-ISOINDOLE-1,3(2H)-DIONE
• 2-(4-Amino-2-methylphenyl)isoindoline-1,3-dione

• Inchi： 1S/C15H12N2O2/c1-9-8-10(16)6-7-13(9)17-14(18)11-4-2-3-5-12(11)15(17)19/h2-8H,16H2,1H3
• InChI Key： LHSIWXDRCPYCHY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C1C=CC(=CC=1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 372
• XLogP3: 2.1
• Topological Polar Surface Area: 63.4